Cas no 893769-81-8 ((1-Benzylcyclohexyl)oxyacetic acid)

• Product Name: (1-Benzylcyclohexyl)oxyacetic acid
• CAS No: 893769-81-8
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 4718857
• Update Time: 2025-10-22

(1-Benzylcyclohexyl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• [(1-benzylcyclohexyl)oxy]acetic acid
• 2-((1-Benzylcyclohexyl)oxy)acetic acid
• 2-[benzylcyclohexyloxy]acetic acid
• 2-(1-benzylcyclohexyl)oxyacetic acid
• A4119/0175607
• STK666692
• SBB072477
• ST087437
• R9879
• acetic acid, [[1-(phenylmethyl)cyclohexyl]oxy]-
• (1-Benzylcyclohexyl)oxyacetic acid

• Inchi： 1S/C15H20O3/c16-14(17)12-18-15(9-5-2-6-10-15)11-13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-12H2,(H,16,17)
• InChI Key： ZSBSKALVTOFAAS-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1(CC2C=CC=CC=2)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 263
• Topological Polar Surface Area: 46.5

Additional information on (1-Benzylcyclohexyl)oxyacetic acid

Recent Advances in the Study of (1-Benzylcyclohexyl)oxyacetic Acid (CAS: 893769-81-8)

In recent years, (1-Benzylcyclohexyl)oxyacetic acid (CAS: 893769-81-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its benzylcyclohexyl moiety linked to an oxyacetic acid group, has been the subject of numerous studies aimed at exploring its pharmacological activities, synthetic pathways, and potential as a drug candidate. This research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The primary focus of recent research has been on elucidating the biological mechanisms of (1-Benzylcyclohexyl)oxyacetic acid. Studies have demonstrated its activity as a modulator of specific metabolic pathways, particularly those involving lipid metabolism and inflammatory responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in inhibiting key enzymes involved in the arachidonic acid cascade, suggesting potential applications in anti-inflammatory therapies. The compound's ability to interact with peroxisome proliferator-activated receptors (PPARs) has also been a point of interest, given the receptors' involvement in metabolic disorders such as diabetes and obesity.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of (1-Benzylcyclohexyl)oxyacetic acid. A recent publication in Organic Process Research & Development detailed a novel, high-yield synthesis route that minimizes by-products and improves scalability. This development is particularly significant for industrial applications, where efficient and cost-effective production methods are crucial. The study also explored the compound's stability under various conditions, providing valuable insights for formulation development.

In the realm of drug discovery, (1-Benzylcyclohexyl)oxyacetic acid has shown promise as a scaffold for the development of new therapeutic agents. Researchers have synthesized and evaluated a series of derivatives, with some exhibiting enhanced bioavailability and target specificity. For example, a derivative modified with a fluorine atom at the para position of the benzyl ring demonstrated improved pharmacokinetic properties in preclinical models, as reported in a 2024 study in Bioorganic & Medicinal Chemistry Letters. These findings underscore the compound's versatility and potential for further structural optimization.

Despite these advancements, challenges remain in fully understanding the compound's safety profile and long-term effects. Recent toxicological studies have raised questions about its metabolic fate and potential off-target interactions, necessitating further investigation. Additionally, while in vitro and in vivo studies have been promising, clinical trials will be essential to validate its therapeutic efficacy and safety in humans. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive this research forward in the coming years.

In conclusion, (1-Benzylcyclohexyl)oxyacetic acid (CAS: 893769-81-8) represents a compelling area of research in chemical biology and drug development. Its unique structural features, coupled with its diverse biological activities, make it a valuable candidate for further exploration. As synthetic methodologies improve and our understanding of its mechanisms deepens, this compound may pave the way for novel therapeutic interventions in metabolic and inflammatory diseases. The ongoing research efforts highlighted in this brief demonstrate the compound's potential and the exciting opportunities it presents for the pharmaceutical industry.